Cas no 43086-60-8 (Nitric-15N acid,ammonium-15N salt (9CI))

• Product Name: Nitric-15N acid,ammonium-15N salt (9CI)
• CAS No: 43086-60-8
• MF: H₄N₂O₃
• MW: 82.0301780700684
• MDL: MFCD00082562
• CID: 325355
• PubChem ID: 71309570
• Update Time: 2025-08-05

Nitric-15N acid,ammonium-15N salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Nitric-15N acid,ammonium-15N salt (9CI)
• Ammonium nitrate -<<15>>N{2}
• AMMoniuM nitrate -15N2
• Ammonium nitrate-15N2, 2 atom % 15N
• Ammonium nitrate-15N2, 98 atom % 15N
• 43086-60-8
• Ammonium nitrate-15N2, 5 atom % 15N
• Ammonium nitrate-15N2, 10 atom % 15N
• MFCD00082562
• DTXSID00745929
• (~15~N)Nitric acid--(~15~N)ammonia (1/1)
• Ammonium nitrate-15N2
• PRORZGWHZXZQMV-NPMJFZSBSA-N
• AMMONIUM NITRATE (15N2, 10%)

• MDL： MFCD00082562
• Inchi： 1S/HNO3.H3N/c2-1(3)4;/h(H,2,3,4);1H3/i2*1+1
• InChI Key： PRORZGWHZXZQMV-NPMJFZSBSA-N
• SMILES： O[15N+](=O)[O-].[15NH3]

Computed Properties

• Exact Mass: 82.01626178g/mol
• Monoisotopic Mass: 82.01626178g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 24.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Color/Form: Not available
• Density: 2.0800
• Melting Point: 169 °C(lit.)
• Boiling Point: 201 °C(lit.)
• Solubility: Not available

Nitric-15N acid,ammonium-15N salt (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H272,H315,H319,H335
• Warning Statement： P220,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1942 5.1 / PGIII
• WGK Germany：3
• Hazard Category Code： R8;R36/37/38
• Safety Instruction： S17;S26;S36
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal nitrates
• Other Chemical Reagents
• Pesticide Chemicals Fertilizers
• Pesticide Chemicals

Additional information on Nitric-15N acid,ammonium-15N salt (9CI)

Nitric-15N Acid, Ammonium-15N Salt (9CI): A Comprehensive Overview

Nitric-15N acid, ammonium-15N salt (9CI), with CAS No. 43086-60-8, is a specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a stable isotope-labeled version of nitric acid, where the nitrogen atom is replaced with the nitrogen-15 isotope. The use of Nitric-15N acid and its corresponding ammonium-15N salt has become increasingly prevalent in research and development due to its unique properties and applications.

The chemical structure of Nitric-15N acid (HNO3 with ¹⁵N) and its ammonium salt (NH4NO3 with ¹⁵N) plays a crucial role in their functionality. The presence of the ¹⁵N isotope does not alter the chemical properties significantly but provides a distinct signature that can be traced using advanced analytical techniques such as mass spectrometry. This makes it an invaluable tool in studies requiring precise tracking of nitrogen metabolism, nutrient cycling, and biochemical pathways.

Recent advancements in isotopic labeling techniques have further enhanced the utility of Nitric-15N acid and its salts. Researchers have employed these compounds in agricultural studies to assess nitrogen uptake efficiency in crops, leading to improved fertilization strategies. For instance, a 2023 study published in *Nature Sustainability* demonstrated that using ammonium-15N salts as fertilizers allowed for a more accurate measurement of nitrogen assimilation rates in wheat crops, resulting in optimized fertilizer application and reduced environmental impact.

In the field of biochemistry, Nitric-15N acid has been instrumental in elucidating the mechanisms of nitric oxide (NO) signaling pathways. NO, a critical molecule in cellular communication, is derived from L-arginine through the action of nitric oxide synthase (NOS). By incorporating ammonium-15N salts into experimental setups, scientists can track the conversion of nitrate to NO with unprecedented precision. This has led to breakthroughs in understanding cardiovascular diseases, immune responses, and neuronal functions.

The application of Nitric-15N acid extends beyond agriculture and biochemistry into environmental science. In water treatment processes, researchers have utilized ammonium-15N salts to study nitrogen cycling in aquatic ecosystems. A 2022 study in *Environmental Science & Technology* highlighted how these compounds helped identify key microbial communities responsible for denitrification processes, offering insights into mitigating eutrophication in freshwater systems.

From a manufacturing perspective, the production of Nitric-15N acid involves specialized processes to ensure high purity levels. The synthesis typically involves isotopic enrichment techniques where natural nitrogen is replaced with ¹⁵N through chemical reactions or electrochemical methods. Quality control measures are stringent to guarantee that the final product meets rigorous standards for isotopic purity and chemical stability.

In terms of safety and handling, while Nitric-15N acid shares similar safety precautions with conventional nitric acid due to its strong oxidizing properties, the presence of ¹⁵N does not introduce additional hazards. Proper personal protective equipment (PPE) and ventilation systems are recommended during handling to ensure operator safety.

Looking ahead, the demand for Nitric-15N acid and its salts is expected to grow as researchers continue to explore innovative applications across diverse fields. The integration of advanced analytics with stable isotope labeling is poised to revolutionize our understanding of complex biological and environmental systems.